2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[5-methoxy-4-oxo-2-[(4-phenylpiperazin-1-yl)methyl]pyridin-1-yl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C25H27N5O5/c1-35-24-17-29(18-25(32)26-19-7-9-21(10-8-19)30(33)34)22(15-23(24)31)16-27-11-13-28(14-12-27)20-5-3-2-4-6-20/h2-10,15,17H,11-14,16,18H2,1H3,(H,26,32)
• InChI Key: PWEDHDJMMIZYSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(C(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C25H27N5O5
• Molecular Weight: 477.5 g/mol

Description

2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O5 and its molecular weight is 477.521. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Heterocyclic Compounds

Heterocyclic compounds, such as the one , are of significant interest in pharmaceutical research due to their complex structures and potential for therapeutic use. While the direct studies on this compound were not found, research on similar compounds provides valuable insights.

1. Synthesis and Evaluation for Potential Carcinogenicity The synthesis of heterocyclic compounds and their evaluation for potential carcinogenicity is a critical area of research. Compounds with one or more aromatic rings, similar to the specified chemical, are synthesized and evaluated in vitro for their carcinogenic potential. This is essential for understanding the safety profile of new compounds before considering their therapeutic applications (Ashby et al., 1978).

2. Novel Synthesis Processes Research on novel synthesis processes of compounds with therapeutic potential, focusing on improving yield and process efficiency, is another vital area. For instance, studies on the synthesis of omeprazole and its impurities provide insights into the development of pharmaceuticals and the importance of understanding impurity profiles for safety and efficacy (Saini et al., 2019).

3. Pharmacological Profiling Behavioral pharmacology studies, such as those conducted on selective antagonists, help in profiling the anxiolytic and antidepressant potential of compounds. These studies are crucial for identifying new treatments for anxiety and affective disorders (Hudzik et al., 2003).

4. Stereochemistry and Pharmacological Profile The relationship between stereochemistry and the pharmacological profile of compounds, especially in central nervous system agents, is a critical research domain. Such studies provide evidence for the pharmacological advantages of specific stereoisomers, guiding the selection of more effective drug candidates (Veinberg et al., 2015).

5. Advanced Oxidation Processes Investigations into advanced oxidation processes (AOPs) for the degradation of pharmaceutical compounds, including the study of by-products and biotoxicity, are essential for environmental safety. This research helps understand how to mitigate the environmental impact of pharmaceuticals (Qutob et al., 2022).